Cas no 57150-49-9 (1-(4-methylpiperazin-1-yl)nonan-1-one)
57150-49-9 structure
Product Name:1-(4-methylpiperazin-1-yl)nonan-1-one
CAS No:57150-49-9
MF:C14H28N2O
MW:240.384923934937
CID:946543
PubChem ID:303111
Update Time:2025-04-19
1-(4-methylpiperazin-1-yl)nonan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylpiperazin-1-yl)nonan-1-one
- AC1L7219
- NSC190995
- NSC-190995
- SureCN8972731
- AKOS003873453
- DTXSID00307405
- 57150-49-9
- SCHEMBL8972731
-
- Inchi: 1S/C14H28N2O/c1-3-4-5-6-7-8-9-14(17)16-12-10-15(2)11-13-16/h3-13H2,1-2H3
- InChI Key: FBLSADHLDNQWGN-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCC)N1CCN(C)CC1
Computed Properties
- Exact Mass: 240.22034
- Monoisotopic Mass: 240.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 0.941
- Boiling Point: 355.5°C at 760 mmHg
- Flash Point: 137.1°C
- Refractive Index: 1.475
- PSA: 23.55
- LogP: 2.38680
1-(4-methylpiperazin-1-yl)nonan-1-one Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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